Cas no 7765-98-2 (3-(Hydroxyphenylmethyl)phenol)

3-(Hydroxyphenylmethyl)phenol structure
3-(Hydroxyphenylmethyl)phenol structure
Product Name:3-(Hydroxyphenylmethyl)phenol
CAS No:7765-98-2
MF:C13H12O2
MW:200.233183860779
CID:535693
PubChem ID:11499401
Update Time:2025-04-19

3-(Hydroxyphenylmethyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 3-(Hydroxyphenylmethyl)phenol
    • Benzenemethanol, 3-hydroxy-a-phenyl-
    • SCHEMBL477707
    • DTXSID201300174
    • 3-Hydroxy-alpha-phenylbenzenemethanol
    • 3-(Hydroxy(phenyl)methyl)phenol
    • 3-[hydroxy(phenyl)methyl]phenol
    • 7765-98-2
    • m-hydroxybenzhydrol
    • Inchi: 1S/C13H12O2/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9,13-15H
    • InChI Key: LDVOYHIJRINIFY-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)C1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 200.083729621g/mol
  • Monoisotopic Mass: 200.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.5Ų
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